molecular formula C12H19N3 B8670844 4-Methyl-3-(4-methyl-1-piperazinyl)benzenamine

4-Methyl-3-(4-methyl-1-piperazinyl)benzenamine

Cat. No.: B8670844
M. Wt: 205.30 g/mol
InChI Key: OTIAKKALBFPLPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-3-(4-methyl-1-piperazinyl)benzenamine is a useful research compound. Its molecular formula is C12H19N3 and its molecular weight is 205.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19N3

Molecular Weight

205.30 g/mol

IUPAC Name

4-methyl-3-(4-methylpiperazin-1-yl)aniline

InChI

InChI=1S/C12H19N3/c1-10-3-4-11(13)9-12(10)15-7-5-14(2)6-8-15/h3-4,9H,5-8,13H2,1-2H3

InChI Key

OTIAKKALBFPLPU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)N)N2CCN(CC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the product of step (a) (4.5 g) in ethanol was added under vacuum to a prehydrogenated suspension of palladium on charcoal (10% Pd on C, 50% paste with water, 1.4 g) in ethanol:water (5:2., 50 ml). The suspension was stirred at room temperature under an atmosphere of hydrogen for 2 hours. The suspension was filtered through a pad of hyflo, the filter pad washed well with ethanol:water (4:1,200 ml) and the combined filtrates evaporated in vacuo to give a gummy solid which was dissolved in dichloromethane, dried and concentrated in vacuo to give the title compound as a pale green crystalline solid (4.052 g) m.p. 82°-83° C. Analysis Found: C, 70.2; H, 9.5; N,20.4 C12H19N3 requires: C, 70.2; H, 9.3; N, 20.5%
Name
product
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1.4 g
Type
catalyst
Reaction Step One
Name
ethanol water
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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